4-[2-(4-Nitro-phenyl)-ethanesulfonyl]-morpholine

• Molecular Formula: C12H16N2O5S
• Molecular Weight: 300.33 g/mol
• IUPAC Name: 4-[2-(4-nitrophenyl)ethylsulfonyl]morpholine
• InChI: InChI=1S/C12H16N2O5S/c15-14(16)12-3-1-11(2-4-12)5-10-20(17,18)13-6-8-19-9-7-13/h1-4H,5-10H2
• InChI Key: KQVJZZHTGSXQDS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)CCC2=CC=C(C=C2)[N+](=O)[O-]

Description

4-[2-(4-Nitro-phenyl)-ethanesulfonyl]-morpholine is a useful research compound. Its molecular formula is C12H16N2O5S and its molecular weight is 300.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask was charged with 491 mg (2.12 mmol) of solid 2-(4-nitro-phenyl)-ethanesulfonic acid (as prepared in the previous step), which was treated with 3.10 mL (42.4 mmol) of thionyl chloride and heated to 80° C. for 7 h. The volatile components were removed in vacuo, the residue was taken up in THF (20 mL), and 927 μL (10.6 mmol) of morpholine was added. The mixture was stirred at RT for 16 h, diluted with water (15 mL) and saturated aqueous NaHCO3 (15 mL) and extracted with EtOAc (2×70 mL). The organic layer was dried (MgSO4) and concentrated in vacuo to afford 370 mg (52%) of the title compound as a pale yellow solid: 1H-NMR (CDCl3; 400 MHz): δ 8.20 (d, 2H, J=8.8 Hz), 7.40 (d, 2H, J=8.8 Hz), 3.79-3.73 (m, 4H), 3.31-3.23 (m, 6H), 3.21-3.14 (m, 2H).